Cas no 1391379-15-9 (methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate
• CAS No: 1391379-15-9
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 5799511
• PubChem ID: 165795043
• Update Time: 2025-06-08

methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate
• EN300-1164308
• 1391379-15-9

• Inchi： 1S/C8H10BrNO2S/c1-12-8(11)2-7(10)5-3-13-4-6(5)9/h3-4,7H,2,10H2,1H3/t7-/m0/s1
• InChI Key： UFRZFPXWEBPZFU-ZETCQYMHSA-N
• SMILES： BrC1=CSC=C1[C@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate

Research Brief on Methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate (CAS: 1391379-15-9)

Methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate (CAS: 1391379-15-9) is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical synthesis. This compound, characterized by its bromothiophene moiety and ester functionality, serves as a versatile intermediate in the development of bioactive molecules. Its structural features make it particularly valuable in the synthesis of protease inhibitors, enzyme modulators, and other therapeutic agents targeting various diseases, including viral infections and cancer.

Recent studies have focused on optimizing the synthetic routes for methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate to improve yield, enantiomeric purity, and scalability. A 2023 publication in the Journal of Medicinal Chemistry highlighted an efficient asymmetric synthesis method using chiral auxiliaries, achieving over 95% enantiomeric excess (ee) and yields exceeding 80%. This advancement addresses previous challenges in stereocontrol and cost-effectiveness, making the compound more accessible for large-scale applications.

In addition to synthetic improvements, research has explored the biological activity of derivatives derived from this compound. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that analogs of methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate exhibit potent inhibitory effects against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range. These findings suggest its potential as a scaffold for antiviral drug development.

Further investigations into the pharmacokinetic properties of methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate derivatives have revealed promising oral bioavailability and metabolic stability. A 2024 preclinical study reported in European Journal of Pharmaceutical Sciences showed that certain derivatives exhibited favorable ADME (absorption, distribution, metabolism, and excretion) profiles, supporting their progression to in vivo efficacy studies.

The compound's utility extends beyond therapeutics. Recent work in chemical biology has employed methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate as a building block for fluorescent probes targeting cysteine proteases. These probes, described in a 2023 Nature Chemical Biology paper, enable real-time imaging of protease activity in live cells, offering new tools for studying disease mechanisms and drug responses.

Despite these advances, challenges remain in the broader application of methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate. Issues such as regioselective functionalization of the thiophene ring and the development of greener synthetic methods are active areas of research. Collaborative efforts between academia and industry are expected to drive further innovations in this space.

In conclusion, methyl (3S)-3-amino-3-(4-bromothiophen-3-yl)propanoate (CAS: 1391379-15-9) represents a promising compound with multifaceted applications in drug discovery and chemical biology. Ongoing research continues to uncover its potential, positioning it as a valuable asset in the development of next-generation therapeutics and diagnostic tools.